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Compound of Interest

Compound Name: N,N-Diethylbenzamide

Cat. No.: B1679248 Get Quote

This guide provides a focused examination of the fundamental molecular properties of N,N-
Diethylbenzamide, a chemical compound utilized as an insect repellent. The following

sections detail its molecular formula and weight, supported by a structured data summary and

a visual representation of its chemical structure for researchers, scientists, and professionals in

drug development.

Core Molecular Data
The fundamental identifying characteristics of a chemical compound are its molecular formula

and molecular weight. For N,N-Diethylbenzamide, these values are well-established in

chemical literature and databases. The molecular formula is C₁₁H₁₅NO.[1][2][3][4][5][6][7] The

molecular weight is consistently reported as approximately 177.24 g/mol .[1][3][4][6]

The table below summarizes these key quantitative properties.

Property Value Source

Molecular Formula C₁₁H₁₅NO [1][2][3][4][5][6][7]

Molecular Weight 177.24 g/mol [1][3][4][6]

CAS Number 1696-17-9 [1][6][7]
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The molecular weight and formula of a compound like N,N-Diethylbenzamide are typically

determined through standard analytical chemistry techniques.

Mass Spectrometry: This is the primary method for determining the mass-to-charge ratio of a

molecule, which directly provides its molecular weight. High-resolution mass spectrometry

can further yield the exact mass, confirming the elemental composition and thus the

molecular formula.

Elemental Analysis: This technique determines the percentage composition of each element

(carbon, hydrogen, nitrogen, oxygen) in a sample. The results are used to derive the

empirical formula, which can then be converted to the molecular formula using the molecular

weight obtained from mass spectrometry.

Given that N,N-Diethylbenzamide is a well-known compound, these properties are considered

standard reference data.

Structural Representation
To visualize the atomic arrangement and bonding within the N,N-Diethylbenzamide molecule,

a 2D structural diagram is provided. This representation is crucial for understanding its

chemical properties and interactions.

2D Structure of N,N-Diethylbenzamide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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